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Compound of Interest

Compound Name: 2-Ketoglutaric acid-13C

Cat. No.: B135282

Essential Safety and Handling of 2-Ketoglutaric
Acid-*C

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate and essential safety and
logistical information for the handling of 2-Ketoglutaric acid-13C, a stable isotope-labeled
compound used as a tracer and internal standard in metabolic research. The following
procedural guidance is based on established safety data sheets (SDS) and aims to ensure the
safe use and disposal of this compound in a laboratory setting.

Hazard ldentification and Classification

2-Ketoglutaric acid is classified as a hazardous substance that can cause serious eye damage.
[1][2][3][4] Some safety data sheets also indicate that it may cause skin and respiratory
irritation.[4] The primary hazard statement is H318: Causes serious eye damage.
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Hazard Classification GHS Code Description
Serious Eye Damage/Eye )
o Eye Dam. 1 Causes serious eye damage
Irritation
Skin Corrosion/Irritation Skin Irrit. 2 Causes skin irritation
Specific target organ toxicity —
Single exposure (Respiratory STOT SE 3 May cause respiratory irritation

tract irritation)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Ketoglutaric acid-
13C to minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for larger quantities or
when there is a risk of

splashing.

To prevent contact with eyes,
which can cause serious and

irreversible damage.

Hand Protection

Protective gloves. The specific
glove material should be
selected based on the solvent
used and breakthrough time.
Nitrile or neoprene gloves are
generally suitable for handling

solids.

To prevent skin contact and

irritation.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
exposure limits are exceeded
or if irritation or other
symptoms are experienced,
particularly when handling the

powder and generating dust.

To prevent inhalation of dust
particles which may cause

respiratory irritation.

Body Protection

A lab coat or other protective
clothing should be worn to

prevent skin contact.

To protect skin from accidental

spills.

Operational Plan: Handling and Storage

Adherence to a strict operational plan is crucial for the safe handling and storage of 2-

Ketoglutaric acid-13C.

Handling:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust. Ensure that eyewash stations and safety showers are readily
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accessible.

o Personal Hygiene: Avoid all personal contact, including inhalation. Do not eat, drink, or
smoke in the handling area. Wash hands thoroughly with soap and water after handling.

» Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.
Use appropriate tools (e.g., spatula) for handling.

Storage:

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.
Recommended storage temperature is typically between 2-8°C.

» Incompatibilities: Keep away from strong oxidizing agents.
Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or

doctor/physician.

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ) o
artificial respiration. Seek medical attention if

symptoms persist.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Call a physician.

For minor spills, clean up immediately. Use dry
clean-up procedures and avoid generating dust.
Spil Sweep up, shovel up, or vacuum up the material
and place it in a sealed, labeled container for
disposal. For major spills, alert emergency

responders.

Disposal Plan

Proper disposal of 2-Ketoglutaric acid-13C and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of this material and its container as hazardous waste. Do not allow
the product to enter drains. Chemical waste should be disposed of in accordance with local,
regional, and national regulations.

» Contaminated Packaging: Handle contaminated packaging in the same way as the
substance itself. Empty containers should be triple-rinsed (or equivalent) and offered for
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recycling or reconditioning where possible.

Experimental Workflow for Handling 2-Ketoglutaric Acid-13C

The following diagram illustrates a standard workflow for safely handling 2-Ketoglutaric acid-13C
in a laboratory setting.
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Safe Handling Workflow for 2-Ketoglutaric Acid-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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